Cas no 139194-79-9 ((3-bromo-5-nitro-phenyl)methanol)

• Product Name: (3-bromo-5-nitro-phenyl)methanol
• CAS No: 139194-79-9
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• MDL: MFCD09056873
• CID: 1263337
• PubChem ID: 14866972
• Update Time: 2025-04-20

(3-bromo-5-nitro-phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-bromo-5-nitrophenyl)methanol
• 3-BROMO-5-NITROBENZYL ALCOHOL
• 3-bromo-5-nitrobenzenemethanol
• Benzenemethanol, 3-bromo-5-nitro-
• MB07065
• (3-bromanyl-5-nitro-phenyl)methanol
• SureCN600500
• 3-nitro-5-bromobenzyl alcohol
• AG-D-79072
• 3-nitro-5-bromobenzoic alcohol
• AGN-PC-002TXG
• CTK4C1675
• Benzenemethanol,3-bromo-5-nitro
• WIXGOPRKQQGTHO-UHFFFAOYSA-N
• (3-bromo-5-nitrophenyl) methanol
• FCH1391454
• OR51800
• A807497
• (3-bromo-5-nitro-phenyl)methanol
• D83071
• AMY14290
• DTXSID30564822
• CS-0100032
• PS-10572
• EN300-317510
• 139194-79-9
• AKOS025129210
• SY232367
• SCHEMBL600500
• MFCD09056873
• DB-339477
• XH1463

• MDL： MFCD09056873
• Inchi： 1S/C7H6BrNO3/c8-6-1-5(4-10)2-7(3-6)9(11)12/h1-3,10H,4H2
• InChI Key： WIXGOPRKQQGTHO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(CO)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.95300
• Monoisotopic Mass: 230.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 1.6

Experimental Properties

• PSA: 66.05000
• LogP: 2.37280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes